Cas no 1795301-04-0 (N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide
• CAS No: 1795301-04-0
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5368216
• Update Time: 2025-06-03

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzoxazolyl)-2-pyrrolidinyl]methyl]-3-pyridinesulfonamide
• N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide

• Inchi： 1S/C17H18N4O3S/c22-25(23,14-6-3-9-18-12-14)19-11-13-5-4-10-21(13)17-20-15-7-1-2-8-16(15)24-17/h1-3,6-9,12-13,19H,4-5,10-11H2
• InChI Key： HUDWMKMKVVWYMG-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NCC1CCCN1C1=NC2=CC=CC=C2O1)(=O)=O

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.7±60.0 °C(Predicted)
• pka: 10.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1795301-04-0, known as N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The molecule's structure combines a benzoxazole moiety, a pyrrolidine ring, and a pyridine sulfonamide group, creating a versatile platform for various chemical interactions.

Recent studies have highlighted the importance of benzoxazole derivatives in medicinal chemistry. These compounds are known for their ability to act as scaffolds for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The integration of a pyrrolidine ring into the structure further enhances the compound's versatility, as pyrrolidine is a common component in many pharmaceutical agents due to its ability to form hydrogen bonds and participate in π-interactions.

The pyridine sulfonamide group in this compound plays a critical role in its functionality. Sulfonamides are widely used in drug design due to their stability and ability to modulate enzyme activity. In this case, the sulfonamide group contributes to the compound's ability to inhibit specific kinases, making it a promising candidate for anti-cancer therapies. Recent research has demonstrated that such compounds can selectively target oncogenic kinases, offering a potential avenue for personalized medicine.

From a synthetic perspective, the preparation of N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide involves a multi-step process that combines principles from organic synthesis and catalysis. The synthesis typically begins with the preparation of the benzoxazole derivative, followed by the formation of the pyrrolidine ring through intramolecular cyclization. The final step involves coupling the pyrrolidine intermediate with the pyridine sulfonamide group using advanced coupling reagents.

One of the most exciting aspects of this compound is its potential application in drug delivery systems. The combination of a benzoxazole moiety and a sulfonamide group creates a molecule with both hydrophilic and hydrophobic properties, making it suitable for use as a carrier in targeted drug delivery. Recent studies have explored the use of such compounds in nanotechnology-based drug delivery systems, where they can serve as stabilizing agents or targeting ligands.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Studies have shown that it has good oral bioavailability and minimal toxicity at therapeutic doses. These characteristics are crucial for its potential use as an orally administered medication. Additionally, its stability under physiological conditions ensures that it can maintain its bioactivity throughout the treatment period.

The development of N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide represents a significant advancement in medicinal chemistry. By leveraging the unique properties of each functional group within its structure, this compound offers a novel approach to addressing unmet medical needs. As research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.

In conclusion, N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}pyridine-3-sulfonamide (CAS No. 1795301-04